Cas no 888409-11-8 (methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate
• CAS No: 888409-11-8
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5923661
• PubChem ID: 4546836
• Update Time: 2025-06-14

methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(dimethylamino)benzamido)benzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[[4-(dimethylamino)benzoyl]amino]-, methyl ester
• AKOS024604923
• F1300-0073
• methyl 2-[[4-(dimethylamino)benzoyl]amino]-1,3-benzothiazole-6-carboxylate
• methyl 2-[4-(dimethylamino)benzamido]-1,3-benzothiazole-6-carboxylate
• 888409-11-8
• methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C18H17N3O3S/c1-21(2)13-7-4-11(5-8-13)16(22)20-18-19-14-9-6-12(17(23)24-3)10-15(14)25-18/h4-10H,1-3H3,(H,19,20,22)
• InChI Key： LZDVXKNSQJHGJH-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N=C1NC(=O)C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• pka: 9.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate

Recent Advances in the Study of Methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate (CAS: 888409-11-8)

The compound methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate (CAS: 888409-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been investigated for its unique pharmacological properties, particularly in the context of anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate exhibits potent inhibitory effects on NF-κB and STAT3, two critical transcription factors implicated in chronic inflammation and tumorigenesis. These findings suggest that the compound could serve as a promising lead molecule for the development of novel anti-inflammatory and anticancer agents.

Another area of interest is the optimization of the compound's synthetic route to improve yield and purity. Researchers have reported a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and scalable. This advancement is particularly important for facilitating future preclinical and clinical studies, as it ensures a reliable supply of high-quality material.

In addition to its pharmacological properties, recent studies have also explored the compound's pharmacokinetic profile. Preliminary data indicate that methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate exhibits favorable bioavailability and metabolic stability, which are critical factors for its potential translation into clinical applications. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Looking ahead, researchers are planning to conduct more extensive in vivo studies to validate the compound's therapeutic potential. These studies will focus on evaluating its efficacy and safety in animal models of inflammation and cancer, as well as identifying potential off-target effects. The ultimate goal is to advance this compound into the drug development pipeline, where it could potentially address unmet medical needs in oncology and inflammatory diseases.

In conclusion, methyl 2-4-(dimethylamino)benzamido-1,3-benzothiazole-6-carboxylate (CAS: 888409-11-8) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique pharmacological properties, coupled with recent advancements in its synthesis and pharmacokinetic evaluation, highlight its potential as a therapeutic agent. Continued research efforts will be essential to fully unlock its clinical potential and translate these findings into tangible benefits for patients.